3-[(2-Methoxybenzyl)amino]-1-propanol hydrochloride

• IUPAC Name: 3-[(2-methoxyphenyl)methylamino]propan-1-ol;hydrochloride
• InChI: InChI=1S/C11H17NO2.ClH/c1-14-11-6-3-2-5-10(11)9-12-7-4-8-13;/h2-3,5-6,12-13H,4,7-9H2,1H3;1H
• InChI Key: CGTBJJHDQFTKIR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNCCCO.Cl
• Molecular Formula: C11H18ClNO2
• Molecular Weight: 231.72 g/mol
• CAS RN: 1052544-20-3

Description

“3-[(2-Methoxybenzyl)amino]-1-propanol hydrochloride” is a chemical compound with the CAS Number: 1052544-20-3. It has a molecular weight of 231.72 and its IUPAC name is this compound. This compound is typically stored at room temperature.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C11H17NO2.ClH/c1-14-11-6-3-2-5-10(11)9-12-7-4-8-13;/h2-3,5-6,12-13H,4,7-9H2,1H3;1H. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. The compound’s molecular formula is C11H18ClNO2.

Scientific Research Applications

Ligand Synthesis

• Hexadentate N3O3 amine phenol ligands for Group 13 metal ions involve compounds like 3-[(2-Methoxybenzyl)amino]-1-propanol hydrochloride. These ligands are characterized by various spectroscopic methods, such as IR, FAB-MS, NMR, and are key in the study of coordination chemistry (Liu, Wong, Rettig, & Orvig, 1993).

Organic Synthesis and Chemical Reactions

• The compound plays a role in chemoselective cleavage processes, such as the cleavage of p-methoxybenzyl and 2-naphthylmethyl ethers, showcasing its utility in organic synthesis and chemical reactions (Volbeda et al., 2015).
• It's also involved in the chemoenzymatic synthesis of antihypertensive agents, illustrating its importance in pharmaceutical synthesis (Regla et al., 2008).

Corrosion Inhibition

• Schiff bases derived from this compound are used as corrosion inhibitors for mild steel in acidic environments. These studies involve weight loss and electrochemical studies to evaluate their efficiency (Gupta et al., 2016).

Crystallography and Material Science

• In the field of crystallography and material science, the compound is used in the synthesis and characterization of complex structures, such as in the study of crystallographic structures involving zinc(II) centers (Liu, Xie, & Liu, 2005).

Medicinal Chemistry

• It's also significant in medicinal chemistry, for instance, in the synthesis of compounds with potential anticancer properties, showcasing its application in the development of new therapeutic agents (Bekircan et al., 2008).

Antimicrobial Activity

• The compound is utilized in the synthesis of novel imidazole derivatives with antimicrobial properties, demonstrating its role in combating microbial infections (Maheta, Patel, & Naliapara, 2012).

Safety and Hazards

For safety information, it’s best to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer. The MSDS contains information on the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product.

Future Directions

As for future directions, “3-[(2-Methoxybenzyl)amino]-1-propanol hydrochloride” is a biochemical used for proteomics research. The potential applications and research directions would depend on the specific research context and objectives.